Cas no 1421498-62-5 (5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride)

5-Methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride is a synthetic organic compound featuring a benzothiazole core substituted with a methoxy group and a piperidin-4-yloxy moiety. The hydrochloride salt enhances solubility and stability, making it suitable for research applications. This compound is of interest in medicinal chemistry due to its potential as a scaffold for developing bioactive molecules, particularly in CNS-targeted studies. The piperidine ring provides structural flexibility for further modifications, while the benzothiazole moiety contributes to its pharmacological profile. Its well-defined synthesis and purity ensure reproducibility in experimental settings, supporting its use in drug discovery and biochemical investigations.

5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride structure

1421498-62-5 structure

Product Name:5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride

CAS No:1421498-62-5

MF:C₁₃H₁₇ClN₂O₂S

MW:300.804280996323

CID:6472674

Update Time:2025-05-20

5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride
- Benzothiazole, 5-methoxy-2-(4-piperidinyloxy)-, hydrochloride (1:1)
- Inchi： 1S/C13H16N2O2S.ClH/c1-16-10-2-3-12-11(8-10)15-13(18-12)17-9-4-6-14-7-5-9;/h2-3,8-9,14H,4-7H2,1H3;1H
- InChI Key： QCJILCGWKKTYLI-UHFFFAOYSA-N
- SMILES： O(C1CCNCC1)C1SC2=CC=C(OC)C=C2N=1.Cl

5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2145-0971-2μmol	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2145-0971-5μmol	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2145-0971-10μmol	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2145-0971-20μmol	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2145-0971-1mg	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2145-0971-2mg	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2145-0971-3mg	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2145-0971-4mg	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2145-0971-5mg	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2145-0971-10mg	5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride	1421498-62-5	90%+	10mg	$118.5	2023-05-16

5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Related Categories

Additional information on 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride

Recent Advances in the Study of 5-Methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole Hydrochloride (CAS: 1421498-62-5)

The compound 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride (CAS: 1421498-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiazole derivative has shown promising potential in various therapeutic applications, particularly in the areas of oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in cancer cell proliferation and apoptosis. In vitro studies have demonstrated that 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in various cancers. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors with improved selectivity and reduced side effects.

Additionally, the compound has been investigated for its neuroprotective properties. Recent preclinical studies have shown that it can cross the blood-brain barrier and exert protective effects against oxidative stress and neuroinflammation, which are key pathological features of neurodegenerative diseases such as Alzheimer's and Parkinson's. These results highlight the compound's potential as a multifunctional therapeutic agent, capable of addressing both oncological and neurological disorders.

From a chemical perspective, the synthesis and optimization of 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of the compound with higher yields and purity, facilitating further pharmacological evaluations. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, providing valuable insights for the design of next-generation derivatives.

In conclusion, the ongoing research on 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride (CAS: 1421498-62-5) underscores its potential as a versatile therapeutic agent. While significant progress has been made in understanding its biological effects and optimizing its chemical synthesis, further studies, including clinical trials, will be essential to fully realize its therapeutic potential. The compound represents a promising avenue for future drug development, with applications spanning oncology and neurology.